Fmoc-rink amide resin

Solid-phase peptide synthesis C-terminal amide Acidolytic cleavage
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Molecular Formula C39H36N2O6
Molecular Weight 628.7 g/mol
Cat. No. B16076568
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Technical Parameters


Basic Identity
Product NameFmoc-rink amide resin
Molecular FormulaC39H36N2O6
Molecular Weight628.7 g/mol
Structural Identifiers
InChIInChI=1S/C39H36N2O6/c1-44-28-19-20-34(36(22-28)45-2)38(27-13-10-14-29(21-27)46-25-37(42)40-23-26-11-4-3-5-12-26)41-39(43)47-24-35-32-17-8-6-15-30(32)31-16-7-9-18-33(31)35/h3-22,35,38H,23-25H2,1-2H3,(H,40,42)(H,41,43)
InChIKeyOQZSNUYQEFQHNF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 g / 1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fmoc-Rink Amide Resin Technical Baseline


Fmoc-Rink amide resin is a solid-phase peptide synthesis (SPPS) support composed of the acid-labile 4-(2',4'-dimethoxyphenyl-Fmoc-aminomethyl)phenoxy linker attached to aminomethyl polystyrene crosslinked with 1% divinylbenzene (PS-DVB) . It is purpose-built for the Fmoc-strategy synthesis of peptide C-terminal primary amides, a critical modification found in over 50% of therapeutic peptides [1]. The resin carries an Fmoc-protected amine functional group, requiring initial deprotection prior to first amino acid coupling, and releases the target peptide amide upon acidolytic cleavage [2]. Unlike Wang resin (which yields C-terminal carboxylic acids) or Merrifield resin (Boc-chemistry), Fmoc-Rink amide resin directly installs the C-terminal amide during cleavage, eliminating the need for post-synthetic amidation steps .

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Fmoc-strategy solid-phase synthesis of peptide C-terminal primary amides
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Direct amide release upon acidolytic cleavage, eliminating post-synthetic amidation
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Compatible with standard Fmoc deprotection and coupling cycles on PS-DVB matrix

Fmoc-Rink Amide Resin Substitution Risk


The term 'Rink amide resin' encompasses a family of chemically distinct solid supports whose divergent acid lability profiles, loading capacities, and matrix compositions produce quantitatively different peptide synthesis outcomes . The standard PS-DVB Fmoc-Rink amide resin (cleavage at ~10% TFA/DCM) differs fundamentally from Rink Amide AM resin (cleavage at 50% TFA), Rink Amide MBHA/Knorr resin (cleavage at 95% TFA with acetamido spacer stabilization), and PEG-grafted variants such as NovaGel or Tentagel (which alter solvation and crude purity) [1]. Substituting one for another without adjusting cleavage protocols, coupling stoichiometry, or purity expectations can lead to incomplete cleavage, elevated by-product formation from linker decomposition, C-terminal N-alkylation artifacts, or unexpectedly low crude peptide purity—each of which directly impacts downstream purification costs and overall process yield [2]. The quantitative evidence below establishes the specific performance boundaries that differentiate these formats for procurement decisions.

Acid lability mismatch
Rink Amide AM, MBHA, and Sieber resins require markedly different TFA concentrations; direct substitution without adjusting cleavage protocols may cause incomplete release or linker decomposition.
Matrix-dependent purity and solvation
PEG-grafted matrices (Tentagel, NovaGel, ChemMatrix) alter solvation and crude purity profiles; PS-DVB Rink amide resin performance does not transfer directly to PEG-based variants.
Loading capacity and sequence length
Standard high-load resin may elevate aggregation risk for sequences >20 residues; low-load variants are preferred for difficult peptides but reduce yield per gram.

Fmoc-Rink Amide Resin Comparative Evidence


Acid Lability Comparison

The standard Fmoc-Rink amide resin (PS-DVB matrix) occupies a distinct intermediate position in the acid lability spectrum of amide-forming resins. It is cleaved with ~10% TFA in DCM [1], making it substantially more acid-sensitive than Rink Amide AM resin (requires 50% TFA in CH₂Cl₂ or 95% aqueous TFA) [2] and Rink Amide MBHA/Knorr resin (requires ≥80–95% TFA due to the electron-withdrawing acetamido spacer that stabilizes the linker) . Conversely, it is markedly less acid-labile than Sieber amide resin (cleaved with only 1% TFA in DCM, enabling release of protected peptide fragments) . The PAL linker exhibits approximately twice the acid sensitivity of the Rink amide linker . This intermediate lability positions the standard Fmoc-Rink amide resin for routine C-terminal primary amide synthesis where full side-chain deprotection is acceptable but premature acid exposure during synthesis is a risk [1].

Acid Lability
Head-to-head
~10% TFA in DCM cleavage threshold
~5-fold more sensitive than Rink Amide AM; ~10-fold less sensitive than Sieber amide resin
Intermediate lability supports routine Fmoc cleavage; mismatched resin variant risks incomplete release or by-product formation.
Conditions: PS-DVB, 100-200 mesh, room temperature.
Solid-phase peptide synthesis C-terminal amide Acidolytic cleavage TFA lability

Loading Capacity: Standard vs. Low-Load

The standard Fmoc-Rink amide resin (Novabiochem, 100–200 mesh) offers a loading capacity of 0.40–0.80 mmol/g, with high-load variants extending to 0.40–0.90 mmol/g . This is 2–4× higher than the low-load (LL) variants specifically designed for long and difficult peptides: Rink Amide AM resin LL provides only 0.20–0.45 mmol/g , and Rink Amide MBHA resin LL provides 0.30–0.40 mmol/g . A cross-study comparison further shows that PS-DVB Rink amide resin can achieve 1.1 mmol/g loading versus only 0.24 mmol/g for Tentagel-S-RAM (PEG-grafted matrix bearing the same Rink amide linker) [1]. The standard resin's higher loading is advantageous for short-to-medium peptides (≤15 residues) where site isolation is less critical, but the LL variants are preferred for sequences exceeding 20 amino acids where inter-chain aggregation must be minimized .

Loading Capacity
Reported
0.40–0.80 mmol/g (standard)
1.8–4.0× higher than low-load AM and MBHA variants; up to 1.1 mmol/g in certain PS-DVB batches
Higher loading reduces resin mass and solvent volume for short peptides; for sequences >20 residues, low-load variants minimize aggregation risk.
Determined via photometric Fmoc quantification (DBU/DMF).
Resin loading capacity Substitution density Long peptide synthesis Difficult sequences

Crude Purity: PS-DVB vs. PEG Matrices

In a multi-resin comparative study synthesizing the difficult acyl carrier protein sequence ACP (65–74) via Fmoc/t-Bu chemistry, the conventional PS-DVB Rink amide resin (resin 8) yielded only 52% crude peptide purity as determined by RP-HPLC [1]. In contrast, PEG-containing Rink amide resins—including PVA-g-PEG (resin 4), Tentagel-S-RAM (resin 5), NovaGel (resin 6), and ChemMatrix (resin 7)—delivered crude purities in the range of 75–90% under identical coupling and deprotection conditions [1]. Among the PEG resins themselves, performance was comparable (75–90%), indicating that the matrix composition, not the Rink linker itself, is the dominant factor governing crude purity for aggregation-prone sequences [1]. A separate study using a 'microenvironmental' model resin grafted with Rink-amide linker achieved 98% crude purity for ACP (65–74), further confirming that resin architecture significantly modulates synthetic outcome [2].

Crude Purity (ACP 65-74)
Head-to-head
52% crude purity (PS-DVB)
PEG-based Rink amide resins: 75–90% crude purity; micro-environmental grafted resin: 98%
Matrix composition dominates purity outcome for aggregation-prone sequences; PEG matrices reduce purification burden for difficult peptides.
ACP (65-74) sequence, Fmoc/t-Bu chemistry, RP-HPLC assessment.
Crude peptide purity Difficult peptide sequence PS-DVB matrix PEG resin ACP (65–74)

C-Terminal N-Alkylation Side Reaction

A structurally specific vulnerability of the standard Fmoc-Rink amide resin is the decomposition of the Rink amide linker during TFA-mediated cleavage, which generates reactive carbocation intermediates that alkylate the C-terminal amide nitrogen of the target peptide [1]. This side reaction—C-terminal N-alkylation—was reported for the first time as a 'major problem' in peptide amides synthesized on Rink amide resin and is intrinsic to the open-chain structure of the Rink linker [1]. The Ramage linker, by contrast, features a three-circular (tricyclic) structure that prevents linker fragmentation and subsequent back-alkylation, thereby delivering peptides with higher purity and fewer impurities than those produced with the Rink-amide linker [2]. For Rink amide resin users, the addition of 1,3-dimethoxybenzene to the cleavage cocktail prevents this alkylation almost quantitatively [1]. The reaction does not occur with Sieber amide resin (which uses an entirely different xanthenyl linker architecture) , nor is it reported for PAL linker-based resins [3].

C-Terminal N-Alkylation
Head-to-head
Major side reaction unique to Rink linker
Ramage and Sieber linkers eliminate this risk class; 1,3-dimethoxybenzene suppresses alkylation almost quantitatively
Procurement must account for cleavage cocktail optimization to avoid N-alkylated by-products; alternative linker chemistries remove this vulnerability.
Identified by RP-HPLC and ESI-MS; peptide amides with Cys and Met tested.
Linker decomposition C-terminal alkylation Side reaction Cleavage cocktail optimization Peptide amide

Swelling Volume: Standard vs. High-Load

The swelling volume of a solid-phase resin governs reagent accessibility to reactive sites and is a critical quality control parameter for reproducible SPPS. The standard Fmoc-Rink amide resin (Novabiochem, 100–200 mesh, 1% DVB) exhibits a total swelling volume of ≥ 5.2 mL/g in both DMF and CH₂Cl₂ as measured by the Houben Weyl method . This is identical to Rink Amide AM resin LL (≥ 5.2 mL/g in both solvents) and Rink Amide MBHA resin LL (≥ 5.2 mL/g) , indicating that within the PS-DVB matrix family, the linker modification does not substantially alter swelling behavior. However, the high-load (HL) variant of Rink amide resin exhibits a lower swelling volume of ≥ 4.5 mL/g in both DMF and CH₂Cl₂ , a ~13% reduction attributable to the higher functional group density restricting polymer chain mobility. PEG-based matrices (Tentagel, NovaGel, ChemMatrix) swell in a broader range of solvents including water and toluene, though quantitative swelling data are typically lot-specific .

Swelling Volume
Data to verify
≥ 5.2 mL/g (DMF, CH₂Cl₂)
HL variant: ≥ 4.5 mL/g; identical to AM LL and MBHA LL within PS-DVB family
Swelling consistency supports reproducible reagent diffusion; HL variant’s reduced swelling may affect coupling of sterically demanding residues.
Houben Weyl method; 100-200 mesh, 1% DVB. Batch-level QC parameter.
Resin swelling volume Solvent compatibility DMF Dichloromethane Houben Weyl

Fmoc-Rink Amide Resin Application Scenarios


Routine Short-to-Medium Peptide Amide Synthesis

For peptides of up to 15 amino acids with standard amino acid composition (no extreme hydrophobicity or aggregation propensity), the standard Fmoc-Rink amide resin (0.40–0.80 mmol/g loading on PS-DVB) provides an optimal balance of loading capacity, cost-efficiency, and well-established protocols [1]. The resin's intermediate acid lability (~10% TFA/DCM cleavage threshold) enables straightforward final deprotection and cleavage in a single step, while its ≥ 5.2 mL/g swelling volume in DMF ensures adequate reagent penetration for routine couplings [1]. At 0.40–0.80 mmol/g loading, a 0.1 mmol synthesis scale requires only 125–250 mg of resin, minimizing procurement cost per peptide. This scenario directly leverages the loading advantage of standard Rink amide resin over LL variants (1.8–4.0× higher capacity) documented in Section 3 [2].

Process-Scale Manufacturing

When scaling peptide amide production to multi-gram or kilogram quantities, the standard Fmoc-Rink amide resin on PS-DVB offers the lowest procurement cost among Rink linker chemistries due to the maturity of PS-DVB manufacturing and the avoidance of PEGylation steps required for Tentagel or NovaGel matrices [1]. The higher loading capacity (0.40–0.80 mmol/g, extendable to 0.90 mmol/g with HL variants) maximizes peptide output per unit reactor volume [2]. However, this scenario requires rigorous control of TFA concentration during cleavage: exceeding the ~10% TFA threshold risks linker-resin bond scission and the formation of colored impurities that complicate downstream purification, as demonstrated by the C-terminal N-alkylation and linker decomposition evidence in Section 3 [3]. The addition of trialkylsilane scavengers or 1,3-dimethoxybenzene to the cleavage cocktail is mandatory to suppress these side reactions almost quantitatively [3].

Mild Cleavage for Acid-Sensitive Peptides

The standard Fmoc-Rink amide resin's cleavage at ~10% TFA in DCM represents a significantly milder condition than required for Rink Amide AM (50% TFA) or Rink Amide MBHA (≥80–95% TFA) resins, but is harsher than Sieber amide resin (1% TFA) [1][2]. This intermediate position makes the standard Rink amide resin suitable for peptides containing moderately acid-sensitive functionalities (e.g., certain glycosidic linkages, phosphorylated residues that tolerate brief 10% TFA exposure) where the ultra-mild 1% TFA Sieber conditions are unnecessary but the 50–95% TFA required by AM/MBHA variants would be destructive [1]. Conversely, for side-chain-protected peptide amide fragments intended for subsequent segment condensation, the Sieber resin (1% TFA, protected fragments released) or the extremely acid-labile Ramage linker (3% TFA) should be selected instead [3], as the standard Rink amide resin cannot release protected fragments without concomitant linker decomposition [4].

Pre-Scale-Up Feasibility for Difficult Sequences

For peptide sequences with known or suspected aggregation propensity (e.g., ACP-like, glycine-rich, or poly-glutamine motifs), the 52% crude purity baseline of standard PS-DVB Rink amide resin documented in the ACP (65–74) comparative study [1] serves as a go/no-go checkpoint during method development. If initial small-scale synthesis on standard PS-DVB Rink amide resin yields crude purity below ~60%, switching to a PEG-based Rink amide matrix (NovaGel, Tentagel, or ChemMatrix, which deliver 75–90% crude purity for the same sequence) [1] should be evaluated despite the higher procurement cost. The micro-environmental grafted resin approach achieving 98% crude purity [2] represents a further optimization pathway. This staged procurement strategy—starting with the lowest-cost standard resin and escalating matrix complexity only when purity benchmarks are not met—maximizes process economics while retaining the Rink amide linker's proven C-terminal amide-forming chemistry.

Application
Selection Property
Validation Focus
Routine short-to-medium peptide amide synthesis
Intermediate loading on standard PS-DVB matrix
Coupling efficiency and crude purity for peptides ≤15 residues
Process-scale amide manufacturing
Low procurement cost per mmol capacity
Cleavage condition control to suppress side products and colored impurities
Acid-sensitive peptide amide synthesis
Intermediate acid lability milder than AM/MBHA resins
Tolerance of moderately acid-labile side-chain protection; monitor premature cleavage
Pre-scale-up feasibility for difficult sequences
Lower baseline crude purity for aggregation-prone motifs
Compare crude purity with PEG-based matrices if initial purity insufficient; assess matrix escalation

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